3-(2-Aminoethylamino)-1,2,4-trimethylpyrazol-5-one

• Molecular Formula: C8H16N4O
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 5-(2-aminoethylamino)-1,2,4-trimethylpyrazol-3-one
• InChI: InChI=1S/C8H16N4O/c1-6-7(10-5-4-9)11(2)12(3)8(6)13/h10H,4-5,9H2,1-3H3
• InChI Key: KPYCXLMNILGLHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N(C1=O)C)C)NCCN

Description

3-(2-Aminoethylamino)-1,2,4-trimethylpyrazol-5-one is a useful research compound. Its molecular formula is C8H16N4O and its molecular weight is 184.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 3-chloro-1,2,4-trimethylpyrazol-5-one used as starting material can be obtained in the following manner: 28.6 g. 3-hydroxy-1,2,4-trimethylpyrazol-5-one (m.p. 87°-89° C., after recrystallization from ethyl acetate), prepared from diethyl methylmalonate and N,N'-dimethylhydrazine, are boiled under reflux for 3.5 hours with 55 ml. phosphorus oxychloride. The reaction mixture is then evaporated and the residue is stirred with ice and water, rendered alkaline by the addition of 10N aqueous sodium hydroxide solution and extracted 8 times with 100 ml. amounts of methylene chloride. The combined extracts are then dried and evaporated to give 24.7 g. (76.5% of theory) 3-chloro-1,2,4-trimethylpyrazol-5-one in the form of colorless crystals; m.p. 37°-38° C.